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Compound of Interest

Compound Name:
8-(Hydroxyamino)-8-oxooctanoic

acid

Cat. No.: B3047937 Get Quote

An In-depth Technical Guide to 8-
(Hydroxyamino)-8-oxooctanoic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and potential biological activities of 8-(Hydroxyamino)-8-oxooctanoic
acid. The information is intended to support research and development efforts in fields such as

medicinal chemistry, pharmacology, and materials science.

Chemical and Physical Properties
8-(Hydroxyamino)-8-oxooctanoic acid, also known as suberic acid monohydroxamate, is a

dicarboxylic acid derivative belonging to the class of aliphatic hydroxamic acids. Its structure

consists of an eight-carbon chain with a carboxylic acid group at one terminus and a

hydroxamic acid group at the other.

Table 1: Chemical and Physical Properties of 8-(Hydroxyamino)-8-oxooctanoic acid
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Property Value Source

Molecular Formula C₈H₁₅NO₄ [1][2]

Molecular Weight 189.21 g/mol [1][2]

IUPAC Name
8-(hydroxyamino)-8-

oxooctanoic acid
[2]

CAS Number 149647-86-9 [2]

Canonical SMILES C(CCCC(=O)O)CCC(=O)NO [1]

InChI Key
YNBDVONJRSJFLP-

UHFFFAOYSA-N
[1]

Computed XLogP3 0.3 [2]

Appearance
White, Beige, or Pale yellow

solid (predicted)
[3]

Melting Point

72 - 74 °C (for the related

compound 8-

Hydroxyquinoline)

[3]

Boiling Point

267 °C @ 752 mmHg (for the

related compound 8-

Hydroxyquinoline)

[3]

Solubility

Sparingly soluble in water;

soluble in some organic

solvents.

Note: Experimental data for the melting point, boiling point, and solubility of 8-
(Hydroxyamino)-8-oxooctanoic acid are not readily available. The provided data for melting

and boiling points are for the structurally related compound 8-hydroxyquinoline and should be

considered as an estimate.

Synthesis and Experimental Protocols
While a specific, detailed protocol for the synthesis of 8-(Hydroxyamino)-8-oxooctanoic acid
is not widely published, a general and plausible synthetic route can be derived from standard
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methods for hydroxamic acid formation and the synthesis of related compounds like

suberoylanilide hydroxamic acid (SAHA). The most common approach involves the reaction of

a carboxylic acid derivative (such as an acyl chloride or ester) with hydroxylamine.

A likely precursor for the synthesis is suberic acid (octanedioic acid) or its monoester derivative.

[4]

Proposed Synthetic Workflow:
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Caption: Proposed synthetic workflow for 8-(Hydroxyamino)-8-oxooctanoic acid.
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Detailed Methodologies:

A general procedure for the synthesis of a hydroxamic acid from a carboxylic acid monoester

would involve the following steps:

Activation of the Carboxylic Acid: The free carboxylic acid group of a suberic acid monoester

is converted into a more reactive species, such as an acyl chloride or activated ester. A

common method is the reaction with thionyl chloride or oxalyl chloride in an inert solvent.[4]

Reaction with Hydroxylamine: The activated carboxylic acid derivative is then reacted with

hydroxylamine or a protected form like O-benzylhydroxylamine.[4] This reaction is typically

carried out in the presence of a base to neutralize the acid generated.

Deprotection/Hydrolysis: If a protected hydroxylamine was used, a deprotection step (e.g.,

hydrogenolysis for a benzyl group) is necessary. If the reaction was performed on the

monoester, the ester group is hydrolyzed under acidic or basic conditions to yield the final

product.[4]

Biological Activity and Potential Applications
Aliphatic hydroxamic acids are known to possess a range of biological activities, primarily

attributed to their ability to chelate metal ions, which is crucial for the function of many

enzymes.[5][6]

Antimicrobial Activity:

Several studies have demonstrated the antibacterial and antifungal properties of aliphatic

hydroxamic acids.[5][6] One study investigated the antimycobacterial activities of a series of

aliphatic hydroxamic acids and their metal complexes, including a C8 derivative (HA8). The iron

complexes of this C8 hydroxamic acid showed some inhibitory activity against Mycobacterium

bovis BCG.[5][7] The proposed mechanism of antimicrobial action often involves the chelation

of essential metal ions, disrupting cellular processes.

Enzyme Inhibition:

The hydroxamic acid moiety is a well-known zinc-binding group and can inhibit various

metalloenzymes. While specific enzyme inhibition data for 8-(Hydroxyamino)-8-oxooctanoic
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acid is scarce, related aliphatic hydroxamic acids have been shown to inhibit enzymes such as:

Histone Deacetylases (HDACs): Some hydroxamic acid derivatives are potent HDAC

inhibitors.[8]

Matrix Metalloproteinases (MMPs): These enzymes are involved in tissue remodeling and

are targets in various diseases.[6]

Urease: Inhibition of this enzyme is relevant in the context of infections by urease-producing

bacteria.[6]

Proposed Mechanism of Enzyme Inhibition:

The hydroxamic acid functional group can act as a bidentate ligand, chelating the metal ion

(often zinc) in the active site of metalloenzymes. This coordination displaces a water molecule

that is typically involved in the catalytic mechanism, thereby inhibiting the enzyme's function.

Metalloenzyme Active Site
(with Zn²⁺ ion)

Enzyme Inhibition

8-(Hydroxyamino)-8-oxooctanoic Acid

Chelation of Zn²⁺

Downstream Biological Effect
(e.g., Antimicrobial, Anti-inflammatory)
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Caption: Proposed mechanism of metalloenzyme inhibition by 8-(Hydroxyamino)-8-
oxooctanoic acid.
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Safety and Handling
Specific safety data for 8-(Hydroxyamino)-8-oxooctanoic acid is not available. However,

based on related compounds, general laboratory safety precautions should be observed. This

includes wearing personal protective equipment such as gloves, safety glasses, and a lab coat.

Handling should be done in a well-ventilated area or a fume hood.[3][9]

Conclusion
8-(Hydroxyamino)-8-oxooctanoic acid is an interesting bifunctional molecule with potential

applications in drug discovery and materials science. Its properties as an aliphatic hydroxamic

acid suggest likely antimicrobial and enzyme-inhibitory activities. Further research is warranted

to fully elucidate its experimental physicochemical properties, optimize its synthesis, and

explore its specific biological targets and mechanisms of action. This guide provides a

foundational understanding to aid in these future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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